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Triethoxyphosphine Triethoxyphosphine Triethyl phosphite appears as a clear colorless liquid with a strong foul odor. Flash point 130°F. Less dense than water and insoluble in water. Vapors heavier than air.
Brand Name: Vulcanchem
CAS No.: 122-52-1
VCID: VC0045536
InChI: InChI=1S/C6H15O3P/c1-4-7-10(8-5-2)9-6-3/h4-6H2,1-3H3
SMILES: CCOP(OCC)OCC
Molecular Formula: C6H15O3P
Molecular Weight: 166.16 g/mol

Triethoxyphosphine

CAS No.: 122-52-1

Reference Standards

VCID: VC0045536

Molecular Formula: C6H15O3P

Molecular Weight: 166.16 g/mol

Triethoxyphosphine - 122-52-1

CAS No. 122-52-1
Product Name Triethoxyphosphine
Molecular Formula C6H15O3P
Molecular Weight 166.16 g/mol
IUPAC Name triethyl phosphite
Standard InChI InChI=1S/C6H15O3P/c1-4-7-10(8-5-2)9-6-3/h4-6H2,1-3H3
Standard InChIKey BDZBKCUKTQZUTL-UHFFFAOYSA-N
SMILES CCOP(OCC)OCC
Canonical SMILES CCOP(OCC)OCC
Boiling Point 311 °F at 760 mm Hg (USCG, 1999)
157.9 °C
157-159 °C
Colorform Colorless liquid
Density 0.969 (USCG, 1999)
0.9629 g at 20 °C
Relative density (water = 1): 0.97
Flash Point 115 °F (USCG, 1999)
54 °C (129 °F) - closed cup
54 °C c.c.
Melting Point -112 °C
Physical Description Triethyl phosphite appears as a clear colorless liquid with a strong foul odor. Flash point 130°F. Less dense than water and insoluble in water. Vapors heavier than air.
COLOURLESS LIQUID.
Description Triethyl phosphite appears as a clear colorless liquid with a strong foul odor. Flash point 130°F. Less dense than water and insoluble in water. Vapors heavier than air.
Shelf Life Stable under recommended storage conditions.
Solubility Soluble in alcohol, ether
Solubility in water: reaction
Synonyms Triethyl Phosphite; Tris(ethoxy)phosphine; Ethyl Phosphite, (EtO)3P (7CI); Ethyl Phosphite, Et3PO3 (4CI); NSC 5284; Phosphorous Acid Triethyl Ester;
Vapor Pressure 1.95 mm Hg at 20 °C
PubChem Compound 31215
Last Modified Nov 11 2021
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